Cas no 1797639-67-8 (1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine)

• Product Name: 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine
• CAS No: 1797639-67-8
• MF: C₁₂H₁₄FNOS
• MW: 239.309065341949
• CID: 5371808
• Update Time: 2025-11-06

1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (4-Fluorophenyl)[3-(methylthio)-1-pyrrolidinyl]methanone
• 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine

• Inchi： 1S/C12H14FNOS/c1-16-11-6-7-14(8-11)12(15)9-2-4-10(13)5-3-9/h2-5,11H,6-8H2,1H3
• InChI Key： UBBAVMXIVOGSHT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1CCC(SC)C1)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.2±37.0 °C(Predicted)
• pka: -2.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine

Comprehensive Overview of 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797639-67-8)

The compound 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797639-67-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluorobenzoyl and methylsulfanyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets. The presence of the fluorine atom enhances its metabolic stability, while the pyrrolidine ring contributes to its conformational flexibility.

In recent years, the demand for fluorinated compounds like 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine has surged due to their widespread use in medicinal chemistry. Fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, and this compound exemplifies this trend. Its CAS No. 1797639-67-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, the methylsulfanyl group introduces sulfur-based functionality, which is often exploited in the design of enzyme inhibitors and receptor modulators.

The synthesis of 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine involves multi-step organic reactions, including acylation and nucleophilic substitution. Researchers are exploring greener and more efficient synthetic routes to produce this compound, aligning with the global push for sustainable chemistry. Its molecular weight and solubility properties are also critical factors in its application, particularly in formulation development. The compound's stability under various conditions is another area of active investigation, as it determines its suitability for long-term storage and use.

From an industrial perspective, 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine is valued for its versatility. It serves as an intermediate in the production of more complex molecules, including potential therapeutics for neurological and metabolic disorders. The 4-fluorobenzoyl moiety, in particular, is a common pharmacophore in FDA-approved drugs, underscoring its importance. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the growing demand from academic and commercial labs.

Looking ahead, the role of 1-(4-fluorobenzoyl)-3-(methylsulfanyl)pyrrolidine in drug development is expected to expand. With advancements in computational chemistry and high-throughput screening, researchers can better predict its interactions with biological targets. This aligns with the broader trend of AI-driven drug discovery, where compounds like this are prioritized for their favorable properties. Its CAS No. 1797639-67-8 will likely remain a key identifier in scientific literature and patent applications, solidifying its place in modern chemistry.